Cas no 1227753-16-3 (3-acetyl-1H-Indole-7-carboxylic acid)

• Product Name: 3-acetyl-1H-Indole-7-carboxylic acid
• CAS No: 1227753-16-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1102417
• PubChem ID: 76846884
• Update Time: 2025-04-20

3-acetyl-1H-Indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-1H-Indole-7-carboxylic acid
• 1h-indole-7-carboxylic acid,3-acetyl-
• 1227753-16-3
• 1H-Indole-7-carboxylic acid, 3-acetyl-

• Inchi： 1S/C11H9NO3/c1-6(13)9-5-12-10-7(9)3-2-4-8(10)11(14)15/h2-5,12H,1H3,(H,14,15)
• InChI Key： JMCQMPOYMCLZGS-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC2C(C(=O)O)=CC=CC=21

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.2Ų